Cas no 1443110-31-3 (1,2-Benzisoxazol-3(2H)-one, 5-bromo-2-methyl-)

• Product Name: 1,2-Benzisoxazol-3(2H)-one, 5-bromo-2-methyl-
• CAS No: 1443110-31-3
• MF: C₈H₆BrNO₂
• MW: 228.042741298676
• CID: 5455755
• PubChem ID: 119086345
• Update Time: 2025-07-19

1,2-Benzisoxazol-3(2H)-one, 5-bromo-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1443110-31-3
• 1,2-Benzisoxazol-3(2H)-one, 5-bromo-2-methyl-
• AKOS038557205

• Inchi： 1S/C8H6BrNO2/c1-10-8(11)6-4-5(9)2-3-7(6)12-10/h2-4H,1H3
• InChI Key： NWHZDAGUOMKDQN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(N(C)O2)=O

Computed Properties

• Exact Mass: 226.95819g/mol
• Monoisotopic Mass: 226.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Additional information on 1,2-Benzisoxazol-3(2H)-one, 5-bromo-2-methyl-

Comprehensive Overview of 1,2-Benzisoxazol-3(2H)-one, 5-bromo-2-methyl- (CAS No. 1443110-31-3)

1,2-Benzisoxazol-3(2H)-one, 5-bromo-2-methyl- (CAS No. 1443110-31-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule, characterized by its benzisoxazole core, is frequently explored for its potential applications in drug discovery and material science. The presence of a bromo substituent at the 5-position and a methyl group at the 2-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for high-purity intermediates like 1,2-Benzisoxazol-3(2H)-one, 5-bromo-2-methyl- has surged, driven by advancements in small-molecule therapeutics and crop protection agents. Researchers are particularly interested in its role as a building block for designing novel compounds with enhanced bioactivity. The compound's unique structure allows for selective modifications, enabling the development of targeted molecules for specific applications.

The synthesis of 1,2-Benzisoxazol-3(2H)-one, 5-bromo-2-methyl- typically involves multi-step reactions, including cyclization and halogenation processes. Its CAS No. 1443110-31-3 serves as a critical identifier in regulatory and commercial databases, ensuring accurate tracking and compliance in global supply chains. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity and structural integrity, which are paramount for industrial and academic use.

From an environmental and sustainability perspective, the compound aligns with the growing emphasis on green chemistry. Innovations in catalytic methods and solvent-free reactions have been explored to minimize waste and energy consumption during its production. This resonates with the broader industry shift toward eco-friendly synthesis, a topic frequently searched by professionals in the field.

In the context of drug development, 1,2-Benzisoxazol-3(2H)-one, 5-bromo-2-methyl- has been investigated for its potential as a precursor in central nervous system (CNS) therapeutics. Its structural motifs are analogous to those found in compounds with reported neuroprotective or antipsychotic properties. This has led to increased interest from pharmaceutical companies aiming to address unmet medical needs in neurological disorders.

Another area of exploration is the compound's utility in agrochemical formulations. Its halogenated framework offers pesticidal and herbicidal activity, making it a candidate for next-generation crop protection solutions. With the global push for sustainable agriculture, researchers are optimizing its derivatives to enhance efficacy while reducing environmental impact—a topic frequently queried in scientific forums and patent databases.

For suppliers and manufacturers, ensuring the consistent quality of CAS No. 1443110-31-3 is a top priority. Batch-to-batch reproducibility and adherence to international standards (e.g., ISO, GMP) are critical to meet the stringent requirements of end-users. This focus on quality control is often highlighted in industry reports and market analyses, reflecting its commercial significance.

In summary, 1,2-Benzisoxazol-3(2H)-one, 5-bromo-2-methyl- represents a versatile and high-value chemical entity with broad applicability. Its role in advancing pharmaceutical innovations and sustainable agrochemicals underscores its importance in modern chemistry. As research continues to uncover new possibilities, this compound is poised to remain a focal point in scientific and industrial discussions.